N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine

• IUPAC Name: N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine
• InChI: InChI=1S/C12H19NOS/c1-10-2-3-12(15-10)9-13-8-11-4-6-14-7-5-11/h2-3,11,13H,4-9H2,1H3
• InChI Key: WDCGBQCTLLICAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CNCC2CCOCC2
• Molecular Formula: C12H19NOS
• Molecular Weight: 225.35 g/mol

Description

N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine, also known as MTM or Metamine, is a chemical compound that has been studied for its potential use in scientific research. It is a member of the amphetamine family and has been shown to have stimulant properties.

Mechanism of Action

N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine acts as a dopamine and norepinephrine reuptake inhibitor, meaning that it blocks the reuptake of these neurotransmitters, leading to an increase in their levels in the brain. This increase in neurotransmitter levels is thought to be responsible for the stimulant effects of N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine.
Biochemical and Physiological Effects:
N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine has been shown to have a number of biochemical and physiological effects. It increases the levels of dopamine and norepinephrine in the brain, leading to increased energy, focus, and alertness. It also increases heart rate and blood pressure, and can lead to appetite suppression.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine in lab experiments is that it has been shown to be effective in increasing dopamine and norepinephrine levels in the brain, making it a useful tool for studying the effects of these neurotransmitters on behavior and cognition. However, one limitation is that it has not been extensively studied, and its long-term effects on the brain and body are not well understood.

Future Directions

There are a number of potential future directions for research on N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine. One direction is to further study its potential as a treatment for neurological disorders such as ADHD and narcolepsy. Another direction is to study its long-term effects on the brain and body, particularly with regard to addiction and dependence. Additionally, further research could explore the potential use of N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine in other areas of neuroscience research, such as studying the effects of dopamine and norepinephrine on mood and emotion.

Synthesis Methods

The synthesis of N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine involves a multi-step process that begins with the reaction of 5-methylthiophene-2-carboxaldehyde with nitroethane to form 1-(5-methylthiophen-2-yl)propan-2-amine. This intermediate is then reacted with 1,4-dioxane-2-one to form the final product, N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine.

Scientific Research Applications

N-[(5-methylthiophen-2-yl)methyl]-1-(oxan-4-yl)methanamine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have stimulant properties and may be useful in studying the effects of stimulants on the brain. Additionally, it has been shown to have potential as a treatment for certain neurological disorders, such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.